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Compound of Interest

Compound Name:
1-(2-Hydroxy-5-

iodophenyl)ethanone

CAS No.: 7191-41-5

Cat. No.: B1416762

Get Quote

Compound ID: 1-(2-Hydroxy-5-iodophenyl)ethanone CAS: 7191-41-5 Synonyms: 5-Iodo-2-

hydroxyacetophenone; 2'-Hydroxy-5'-iodoacetophenone. Support Tier: Senior Application

Scientist Level

Introduction: The Stability Paradox
Welcome to the technical support center for halogenated phenolic ketones. As a researcher

working with 1-(2-Hydroxy-5-iodophenyl)ethanone, you are managing a molecule with a

"stability paradox."

Structurally, the intramolecular hydrogen bond between the phenolic hydroxyl and the acetyl

carbonyl oxygen confers significant thermodynamic stability against hydrolysis. However, the

carbon-iodine (C-I) bond at position 5 is kinetically labile under photon irradiation, and the

phenolic moiety remains susceptible to oxidative coupling.

This guide moves beyond generic advice, providing causal analysis and self-validating

protocols to ensure the integrity of your starting material.
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Part 1: Diagnostic Troubleshooting (Visual &
Analytical)
Use the following decision tree to diagnose the state of your reagent.

Start: Visual/Analytical Inspection

Is the solid discolored?

Pink/Violet Hue?

Yes

Brown/Black Tar?

Yes

1H-NMR Analysis

No (White/Pale Yellow)

Diagnosis: Iodine Liberation (Photolysis)
Action: Recrystallize + Dark Storage

Diagnosis: Phenolic Oxidation/Quinone Formation
Action: Recrystallize + Argon Flush

Diagnosis: Photodeiodination (C-I Cleavage)
Impurity: 2-Hydroxyacetophenone

Extra aromatic signals?

Status: Stable
Action: Maintain Cold/Dark/Dry

Clean Spectrum

Click to download full resolution via product page

Figure 1: Diagnostic workflow for assessing degradation of iodinated hydroxyacetophenones.

Part 2: Technical FAQs & Mechanistic Insights
Topic 1: Photostability & Deiodination
Q: Why is my white powder turning pink/violet even in a sealed vial? A: You are observing

homolytic cleavage of the C-I bond. Aryl iodides have a weak bond dissociation energy (~65

kcal/mol). Exposure to UV or blue light (even ambient lab lighting) excites the molecule,

causing the C-I bond to break homolytically.

Mechanism: The aryl radical abstracts a hydrogen (often from solvent or moisture), forming

the des-iodo impurity (2-hydroxyacetophenone). The liberated iodine atoms recombine to

form molecular iodine (
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), which is violet/pink.

Prevention: This is strictly a photon-driven process. Amber glass is mandatory. Aluminum foil

wrapping provides the highest security.

Q: I see a new impurity in my NMR at ~6.9-7.8 ppm that lacks the iodine coupling pattern. What

is it? A: This is likely 2-hydroxyacetophenone (the reduced byproduct).

Verification: Check for the loss of the specific substitution pattern. 1-(2-Hydroxy-5-
iodophenyl)ethanone shows a characteristic coupling for the proton ortho to the iodine. If

the iodine is replaced by hydrogen, the symmetry and splitting pattern revert to that of the

parent acetophenone.

Topic 2: Oxidative Stability
Q: Can I store this compound in solution? A:Not recommended for long periods. While the

electron-withdrawing effect of the acetyl group and the iodine atom stabilizes the phenol

slightly, it is still prone to oxidation in solution, particularly at pH > 7.

Risk: In basic or neutral solutions, trace metal ions (Fe, Cu) can catalyze the oxidation of the

phenolate to radical species, leading to dimerization or quinone formation (browning).

Solution: If solution storage is necessary, use an anhydrous, degassed solvent (e.g., DMSO-

d6 or Acetonitrile) and store at -20°C under Argon.

Topic 3: Solubility & Handling
Q: The compound is difficult to dissolve in water. Should I heat it? A:Avoid heating in water

without pH adjustment. The intramolecular hydrogen bond (OH...O=C) locks the molecule in a

planar, non-polar conformation, significantly reducing water solubility despite the hydroxyl

group.

Protocol: Dissolve in a minimal amount of water-miscible organic solvent (DMSO, Ethanol)

first, then dilute into your aqueous buffer.

Warning: Heating aqueous suspensions can accelerate hydrolysis or iodine liberation.

Part 3: Optimized Experimental Protocols
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Protocol A: Purification via Recrystallization
Use this protocol if your compound has turned pink or brown.

Parameter Specification Reason

Solvent System
Ethanol : Water (approx. 7:3 to

8:2)

Ethanol disrupts the crystal

lattice; water acts as the anti-

solvent to force precipitation.

Additives Sodium Thiosulfate (trace)

Critical Step: Add a trace

amount of

to the hot solution to reduce

free iodine (

) back to iodide (

), removing the pink color.

Temperature
60°C (Dissolution)

4°C (Crystallization)

Avoid boiling ethanol to

minimize thermal deiodination.

Drying
Vacuum Desiccator (

or Drierite)

Moisture promotes further

degradation.

Step-by-Step:

Dissolve the crude solid in minimal warm Ethanol (60°C).

If the solution is pink, add aqueous Sodium Thiosulfate dropwise until colorless.

Add warm water dropwise until persistent turbidity just appears.

Allow to cool slowly to room temperature, then refrigerate (4°C) for 4 hours.

Filter the pale yellow/white needles and dry under high vacuum in the dark.

Protocol B: The "Gold Standard" Storage System
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Follow this strictly to maximize shelf-life (>1 year).

Container: Amber borosilicate glass vial with a Teflon-lined screw cap (avoid rubber septa, as

iodine vapor corrodes rubber).

Atmosphere: Backfill the vial with Argon (preferred over Nitrogen due to higher density) to

displace oxygen.

Temperature: Store at 2°C to 8°C (Refrigerator). Freezing (-20°C) is acceptable but ensure

the vial is desiccated to prevent condensation upon thawing.

Physical Barrier: Wrap the vial in Parafilm to seal the cap, then wrap the entire vial in

aluminum foil.

Part 4: Degradation Pathway Visualization
The following diagram illustrates the two primary degradation pathways you must mitigate:

Photolysis (Light) and Oxidation (Air).

1-(2-Hydroxy-5-iodophenyl)ethanone
(Intact Reagent)

Aryl Radical Intermediate
Homolysis (C-I Bond)

Quinone/Dimer Species
(Brown Tar)

Oxidative Coupling

UV/Blue Light (hv)

2-Hydroxyacetophenone
(Des-iodo Impurity)H-Abstraction

Free Iodine (I2)
(Pink Coloration)

Recombination

Oxygen (O2) + Trace Metals

Click to download full resolution via product page

Figure 2: Mechanistic pathways for photolytic deiodination and oxidative degradation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ethanone, 2-hydroxy-1-phenyl- (CAS 582-24-1) - Chemical & Physical Properties by
Cheméo [chemeo.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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